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Compound of Interest

Compound Name: 4-(2,4-Difluorophenyl)piperidine

Cat. No.: B1317474

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2,4-Difluorophenyl)(piperidin-4-yl)methanone hydrochloride, with CAS number 106266-04-0, is
a key chemical intermediate primarily utilized in the synthesis of various pharmaceutical
compounds. Its structural features, particularly the difluorobenzoyl moiety, make it a valuable
building block in the development of novel therapeutic agents. This technical guide provides a
comprehensive overview of its physicochemical properties, synthesis, and known applications,
with a focus on its role in the development of antipsychotic medications.

Physicochemical Properties

The following table summarizes the key physicochemical properties of (2,4-Difluorophenyl)
(piperidin-4-yl)methanone hydrochloride.
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Property Value Reference
CAS Number 106266-04-0 [1]
Molecular Formula C12H14CIF2NO [1]
Molecular Weight 261.7 g/mol [2]
Appearance Off-white to light yellow e
powder/crystal
Melting Point 203-216 °C (decomposition) [1]
Purity >98% (HPLC) [2][3]

Storage Conditions

Room temperature, under inert 3]
atmosphere

Synthesis

(2,4-Difluorophenyl)(piperidin-4-yl)methanone hydrochloride is synthesized from a precursor

ketone. The following protocol outlines a common synthetic route.

Experimental Protocol: Synthesis of 4-(2,4-
difluorobenzoyl)piperidine hydrochloride

This protocol describes the deprotection of a precursor ketone to yield the desired product.

Materials:

Acetic Acid

Isopropanol

Diethyl ether (Et20)

Precursor ketone (e.g., N-protected 4-(2,4-difluorobenzoyl)piperidine)

Concentrated Hydrochloric Acid (HCI)
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Procedure:

A mixture of 125 mL of concentrated HCIl and 125 mL of acetic acid is prepared.
e 40 g (0.15 mol) of the precursor ketone is added to the acid mixture.

e The reaction mixture is refluxed for 16 hours.

 After reflux, the mixture is cooled to room temperature.

e The cooled mixture is concentrated in vacuo to remove the solvents.

e The resulting white residue is triturated with hot isopropanol.

e The solid product is collected by filtration.

o The filtered solid is washed with diethyl ether (Et20).

e The final product is dried to yield 4-(2,4-difluorobenzoyl)piperidine hydrochloride.

Expected Yield: 32.3 g (83%)

Synthesis Workflow Diagram
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Synthesis of (2,4-Difluorophenyl)(piperidin-4-yl)methanone hydrochloride

[Precursor Ketone) [Conc. HCI + Acetic Acid)

Trituration (Isopropanol)
Filtration & Washing (Et20)

(2,4-Difluorophenyl)(piperidin-4-yl) methanone hydrochloride

Click to download full resolution via product page

Caption: Synthesis workflow for the hydrochloride salt.

Biological Context and Applications

(2,4-Difluorophenyl)(piperidin-4-yl)methanone hydrochloride is a crucial intermediate in the
synthesis of several atypical antipsychotic drugs, most notably Risperidone and lloperidone.[4]
These drugs are potent antagonists of dopamine D2 and serotonin 5-HT2A receptors, which
are key targets in the treatment of schizophrenia and other psychiatric disorders.[5][6]

While direct biological activity data for (2,4-Difluorophenyl)(piperidin-4-yl) methanone
hydrochloride is not extensively available in the public domain, its role as a precursor strongly
suggests that its molecular scaffold is designed to interact with these receptor systems. The
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difluorophenyl and piperidine moieties are common pharmacophores in ligands targeting
aminergic G-protein coupled receptors.

Implied Signhaling Pathway Involvement

The therapeutic effects of antipsychotics like Risperidone are attributed to their modulation of
dopaminergic and serotonergic signaling pathways in the brain.[6] (2,4-Difluorophenyl)
(piperidin-4-yl)methanone hydrochloride serves as a foundational structure for building
molecules that interact with these pathways.

Potential Signaling Pathway Interactions

(2,4-Difluorophenyl)(piperidin-4-yl)methanone hydrochloride
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Caption: Implied modulation of neurotransmitter pathways.
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Analytical Methods

Standard analytical techniques are employed to characterize and assess the purity of (2,4-
Difluorophenyl)(piperidin-4-yl)methanone hydrochloride.

High-Performance Liquid Chromatography (HPLC)

Purity is typically determined by reverse-phase HPLC. While a specific monograph for this
compound is not publicly available, a general method would involve a C18 column with a
mobile phase consisting of an aqueous buffer (e.g., phosphate buffer) and an organic modifier
(e.g., acetonitrile or methanol), with UV detection. The purity is often reported to be >298%.[2][3]

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are used for structural confirmation. The spectra would be
consistent with the structure of (2,4-Difluorophenyl)(piperidin-4-yl)ymethanone, with
characteristic signals for the aromatic protons of the difluorophenyl ring and the aliphatic
protons of the piperidine ring. The hydrochloride salt form may lead to broadening of the N-H
proton signal of the piperidine.

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight of the compound. The expected
molecular ion peak would correspond to the free base of the molecule (C12H13F2NO), with a
molecular weight of approximately 225.23 g/mol .

Conclusion

(2,4-Difluorophenyl)(piperidin-4-yl)methanone hydrochloride is a well-characterized chemical
intermediate with significant applications in pharmaceutical synthesis. Its straightforward
synthesis and the importance of the final products, such as Risperidone, underscore its
relevance in drug development. Further research into the direct biological activities of this
compound could reveal additional pharmacological applications. This guide provides a
foundational understanding for researchers and developers working with this important
molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-[(2,4-difluorophenyl)carbonyl]piperidine hydrochloride| CAS N0:106266-04-0|ZaiQi Bio-
Tech [chemzqg.com]

e 2. chemimpex.com [chemimpex.com]
e 3. 4-(2,4-Difluorobenzoyl)piperidine hydrochloride | 106266-04-0 [sigmaaldrich.com]

e 4. 4-(2,4-Difluorobenzoyl)piperidine Hydrochloride | 106266-04-0 | Tokyo Chemical Industry
(India) Pvt. Ltd. [tcichemicals.com]

e 5. Survey on the pharmacodynamics of the new antipsychotic risperidone - PubMed
[pubmed.ncbi.nim.nih.gov]

» 6. Risperidone | C23H27FN402 | CID 5073 - PubChem [pubchem.ncbi.nlm.nih.gov]

« To cite this document: BenchChem. [Technical Guide: (2,4-Difluorophenyl)(piperidin-4-
yl)methanone hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1317474#2-4-difluorophenyl-piperidin-4-yl-
methanone-hydrochloride-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1317474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

